Cas no 2169506-04-9 (1-(2-aminocyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-aminocyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2169506-04-9
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5164418
• PubChem ID: 165712822
• Update Time: 2025-08-04

1-(2-aminocyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(2-aminocyclohexyl)-
• 1-(2-aminocyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C9H14N4O2/c10-6-3-1-2-4-8(6)13-5-7(9(14)15)11-12-13/h5-6,8H,1-4,10H2,(H,14,15)
• InChI Key： USDAAMDNRSTFAP-UHFFFAOYSA-N
• SMILES： N1(C2CCCCC2N)C=C(C(O)=O)N=N1

Additional information on 1-(2-aminocyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(2-aminocyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2169506-04-9)

1-(2-aminocyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by the chemical abstracts service number CAS No. 2169506-04-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class of heterocyclic molecules, which are known for their broad spectrum of biological activities and utility in drug development. The presence of both an amino group and a carboxylic acid moiety in its structure makes it a versatile intermediate for synthesizing more complex pharmacophores, particularly in the design of small-molecule inhibitors targeting various biological pathways.

The structure of 1-(2-aminocyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid features a cyclohexyl ring substituted at the 2-position with an amino group, connected to a triazole ring at the 1-position and a carboxylic acid functional group at the 4-position. This unique arrangement imparts distinct steric and electronic properties to the molecule, which can be exploited in rational drug design. The cyclohexyl substituent provides a bulky, flexible hydrophobic region that can interact favorably with hydrophobic pockets in protein targets, while the triazole ring contributes to hydrogen bonding capabilities and stability. The carboxylic acid group further enhances the molecule's solubility and reactivity, making it an attractive scaffold for further derivatization.

In recent years, there has been growing interest in triazole derivatives due to their demonstrated efficacy as bioactive compounds. Triazoles are known to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties, among others. The incorporation of a cyclohexyl group into the triazole framework introduces additional conformational flexibility, which can be crucial for optimizing binding affinity and selectivity. This has led to extensive research into cyclohexyl-substituted triazoles, particularly in the context of developing novel therapeutic agents.

One of the most compelling aspects of 1-(2-aminocyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid is its potential as a building block for drug discovery programs. The presence of both an amino group and a carboxylic acid group allows for facile coupling reactions with various pharmacophores via amide bond formation or other covalent linkages. This makes it an excellent candidate for generating libraries of compounds for high-throughput screening (HTS) or structure-based drug design (SBDD). Additionally, its stability under various chemical conditions enhances its utility as an intermediate in synthetic chemistry.

Recent studies have highlighted the importance of bioisosteric replacements in drug design, where structural analogs with similar biological properties are sought to improve pharmacokinetic profiles or reduce side effects. The triazole ring in 1-(2-aminocyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid can serve as a bioisostere for other heterocyclic systems such as pyrazoles or thiazoles, which may offer complementary biological activities or improved pharmacological properties. For instance, triazoles have been shown to exhibit similar binding modes to pyrazoles in certain protein targets while providing additional hydrogen bonding interactions due to their nitrogen-rich structure.

The synthetic pathways for preparing 1-(2-aminocyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid involve multi-step organic transformations that typically begin with readily available precursors such as cyclohexanone derivatives and azides. The formation of the triazole ring is often achieved through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions or other transition-metal-catalyzed cycloaddition processes. The subsequent introduction of the amino group and carboxylic acid functionality can be accomplished through nucleophilic substitution reactions or oxidation processes, respectively.

In terms of biological activity, preliminary investigations into derivatives of 1-(2-aminocyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid have revealed promising results in several therapeutic areas. For example, modifications at the amino group have been explored to enhance binding affinity to enzymes or receptors involved in inflammatory responses or cancer progression. Similarly, variations around the carboxylic acid moiety have been investigated to improve solubility or metabolic stability. These studies underscore the compound's potential as a lead molecule or scaffold for further optimization.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like triazoles due to their diverse biological activities and synthetic accessibility. Companies specializing in medicinal chemistry often incorporate such scaffolds into their discovery pipelines because they can provide unique chemical space that may lead to novel drugs with improved efficacy and reduced toxicity compared to existing therapies. As computational methods for virtual screening and molecular modeling continue to advance, 1-(2-aminocyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid could be further explored computationally before experimental synthesis to identify promising derivatives.

Moreover, 1-(2-aminocyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid represents an example of how structural complexity can be harnessed to achieve desired pharmacological outcomes. By carefully tuning its substituents and functional groups, this compound offers opportunities for developing drugs that target complex diseases with high specificity and potency. As research progresses, it will be interesting to see how modifications based on this scaffold contribute to advancements in therapeutic intervention across multiple disease areas.

In conclusion, 1-(2-aminocyclohexyl)-1H-1，2，3-triazole -4-carboxylic acid (CAS No. 2169506 -04 -9) is a versatile and promising compound with significant potential in pharmaceutical research and development。 Its unique structural features make it an attractive scaffold for designing novel bioactive molecules， while its synthetic accessibility allows for rapid exploration of derivatives through both experimental synthesis and computational methods。 As interest in heterocyclic compounds continues to grow， this compound will likely remain at the forefront of efforts aimed at discovering new therapeutic agents that address unmet medical needs。